molecular formula C16H24Si2 B8526495 1-(Allyldimethylsilanyl)-4-trimethylsilanylethynyl benzene CAS No. 834966-08-4

1-(Allyldimethylsilanyl)-4-trimethylsilanylethynyl benzene

Cat. No. B8526495
CAS RN: 834966-08-4
M. Wt: 272.53 g/mol
InChI Key: UDEOFJUAFGGEMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Allyldimethylsilanyl)-4-trimethylsilanylethynyl benzene is a useful research compound. Its molecular formula is C16H24Si2 and its molecular weight is 272.53 g/mol. The purity is usually 95%.
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properties

CAS RN

834966-08-4

Product Name

1-(Allyldimethylsilanyl)-4-trimethylsilanylethynyl benzene

Molecular Formula

C16H24Si2

Molecular Weight

272.53 g/mol

IUPAC Name

dimethyl-prop-2-enyl-[4-(2-trimethylsilylethynyl)phenyl]silane

InChI

InChI=1S/C16H24Si2/c1-7-13-18(5,6)16-10-8-15(9-11-16)12-14-17(2,3)4/h7-11H,1,13H2,2-6H3

InChI Key

UDEOFJUAFGGEMS-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=CC=C(C=C1)[Si](C)(C)CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.4 mL (10 mmol) of a 1.6 M hexane solution of butyl lithium was added to 60 mL of THF solution containing 2.54 g (10 mmol) of (4-bromo-phenylethynyl)trimethyl silane under an argon atmosphere at a temperature of −78° C. and the resultant mixture was stirred for 30 minutes. Then, 1.5 mL (10 mmol) of allylchlorodimethyl silane was added to the mixture and stirred for 10 minutes, after which the temperature of the mixture was gradually returned to room temperature and additionally stirred for two hours. After an aqueous solution of ammonium chloride was added to the mixture, the resultant solution was subjected to extraction using ether. The organic layer thus created was then washed with saturated brine and dried using magnesium sulfate as a desiccating agent. After the desiccating agent was removed by filtration, the solvent was removed by a rotary evaporator to obtain a crude product, which was then purified by silica gel column chromatography (developing solvent: hexane) to obtain 2.54 g (9.33 mmol) of 1-(allyldimethylsilanyl)-4-trimethylsilanylethynyl benzene. The yield was 93%.
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